Cas no 1243024-67-0 (N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide)

• Product name: N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide
• CAS No: 1243024-67-0
• MF: C₂₂H₂₄N₄O₂S
• MW: 408.516563415527
• CID: 5855845
• PubChem ID: 135631094

N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-1-(4-oxo-7-phenyl-1H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide
• AKOS005060177
• 1243024-67-0
• N-(cyclopropylmethyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• F3407-0488
• N-(cyclopropylmethyl)-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• Inchi： 1S/C22H24N4O2S/c27-20(23-11-14-8-9-14)16-7-4-10-26(12-16)22-24-18-17(15-5-2-1-3-6-15)13-29-19(18)21(28)25-22/h1-3,5-6,13-14,16H,4,7-12H2,(H,23,27)(H,24,25,28)
• InChI Key： GMCIKKVSXJMLHA-UHFFFAOYSA-N
• SMILES： N1(C2=NC(=O)C3SC=C(C4=CC=CC=C4)C=3N2)CCCC(C(NCC2CC2)=O)C1

Computed Properties

• Exact Mass: 408.16199719g/mol
• Monoisotopic Mass: 408.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Additional information on N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide

Research Briefing on N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide (CAS: 1243024-67-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide (CAS: 1243024-67-0) as a promising therapeutic agent. This compound, characterized by its unique thieno[3,2-d]pyrimidin-4-one scaffold, has garnered significant attention due to its potent biological activity and potential applications in treating various diseases, particularly in oncology and inflammation-related disorders.

Studies have demonstrated that this compound exhibits high selectivity and efficacy in modulating specific molecular targets, such as protein kinases and G-protein-coupled receptors (GPCRs). The presence of the cyclopropylmethyl and phenyl groups in its structure enhances its binding affinity and pharmacokinetic properties, making it a viable candidate for further drug development. Recent in vitro and in vivo studies have shown promising results in inhibiting tumor growth and reducing inflammatory responses, suggesting its potential as a multi-targeted therapeutic agent.

The synthesis of N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide involves a multi-step process, including the construction of the thieno[3,2-d]pyrimidin-4-one core followed by functionalization with the piperidine-3-carboxamide moiety. Recent optimizations in the synthetic route have improved yield and purity, facilitating its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to confirm the compound's structural integrity and purity.

In terms of mechanism of action, this compound has been shown to inhibit key signaling pathways involved in cell proliferation and inflammation. For instance, it has been reported to suppress the activity of certain kinases, such as PI3K and MAPK, which are critical for cancer cell survival and growth. Additionally, its interaction with GPCRs has been linked to the modulation of immune responses, further broadening its therapeutic scope. These findings underscore the compound's potential as a versatile tool in both basic research and drug discovery.

Despite these promising results, challenges remain in the development of N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Collaborative efforts between academia and industry are essential to accelerate its translation from bench to bedside.

In conclusion, N-(cyclopropylmethyl)-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activity make it a compelling candidate for further investigation. Future research should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in advanced disease models. The continued exploration of this compound holds great promise for the development of novel therapeutics in oncology and beyond.